Cas no 1546932-95-9 ((4-cycloheptyloxan-4-yl)methanol)

• Product Name: (4-cycloheptyloxan-4-yl)methanol
• CAS No: 1546932-95-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 6239627
• PubChem ID: 82936975
• Update Time: 2025-05-24

(4-cycloheptyloxan-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-cycloheptyloxan-4-yl)methanol
• 1546932-95-9
• EN300-2265092
• AKOS021256365

• Inchi： 1S/C13H24O2/c14-11-13(7-9-15-10-8-13)12-5-3-1-2-4-6-12/h12,14H,1-11H2
• InChI Key： GYGZCDLRALFSPK-UHFFFAOYSA-N
• SMILES： O1CCC(CO)(CC1)C1CCCCCC1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (4-cycloheptyloxan-4-yl)methanol

Comprehensive Overview of (4-cycloheptyloxan-4-yl)methanol (CAS No. 1546932-95-9): Properties, Applications, and Industry Insights

(4-Cycloheptyloxan-4-yl)methanol (CAS No. 1546932-95-9) is a specialized organic compound gaining attention in pharmaceutical and fine chemical research. This bicyclic alcohol derivative combines a cycloheptyl moiety with an oxane (tetrahydropyran) ring, offering unique steric and electronic properties. Its molecular structure features a hydroxymethyl group at the 4-position of the oxane ring, which serves as a versatile handle for further synthetic modifications. Researchers value this compound for its potential as a chiral building block in asymmetric synthesis and as a precursor for bioactive molecules.

The compound's physicochemical properties make it particularly interesting for drug discovery. With a molecular formula of C₁₃H₂₄O₂ and moderate polarity, (4-cycloheptyloxan-4-yl)methanol demonstrates good solubility in common organic solvents while maintaining sufficient stability for storage and handling. Recent studies highlight its potential in developing GPCR-targeting compounds, a hot topic in neurodegenerative disease research. The cycloheptyl component may contribute to enhanced blood-brain barrier penetration, making it valuable for CNS drug development.

In material science applications, the compound's rigid yet flexible structure shows promise for designing advanced polymer additives. The oxane ring provides thermal stability while the hydroxymethyl group enables covalent bonding to polymer matrices. This dual functionality addresses current industry demands for high-performance materials in automotive and aerospace applications. Manufacturers are particularly interested in its potential as a crosslinking agent for specialty resins.

Synthetic approaches to 1546932-95-9 typically involve Grignard reactions or reductive amination of appropriate ketone precursors. Recent advancements in flow chemistry techniques have improved the compound's production efficiency, reducing byproducts and enhancing yield. The pharmaceutical industry is exploring its use in proteolysis-targeting chimeras (PROTACs), one of the most searched topics in current medicinal chemistry. Its structural features may help address challenges in E3 ligase recruitment, a key bottleneck in targeted protein degradation therapeutics.

Quality control of (4-cycloheptyloxan-4-yl)methanol requires careful monitoring by HPLC and GC-MS analysis. The compound typically appears as a colorless to pale yellow viscous liquid with characteristic spectral signatures in NMR (¹H NMR: δ 3.5-3.7 ppm for oxane protons, δ 1.2-1.8 ppm for cycloheptyl protons). Storage recommendations suggest keeping the material under inert atmosphere at 2-8°C to prevent oxidation of the alcohol group, a common concern among researchers working with similar compounds.

Emerging applications in green chemistry have positioned this compound as a candidate for biocatalytic transformations. Several studies report successful enzymatic modifications of the hydroxymethyl group using lipases or alcohol dehydrogenases, aligning with the growing demand for sustainable synthetic methods. The oxane ring stability under mild reaction conditions makes it particularly suitable for such environmentally friendly processes.

From a commercial perspective, 1546932-95-9 remains a low-volume specialty chemical with pricing reflecting its niche applications. However, market analysts predict increased demand as research into macrocyclic drugs continues to expand. Current suppliers typically offer the compound in gram to kilogram quantities with >95% purity, though custom synthesis options are available for specific enantiomeric forms. The compound's patent landscape shows growing interest, particularly in compositions for kinase inhibition and allosteric modulation applications.

Safety evaluation indicates that (4-cycloheptyloxan-4-yl)methanol requires standard laboratory precautions. While not classified as hazardous under current regulations, proper PPE including gloves and eye protection is recommended during handling. The compound's ecotoxicological profile appears favorable based on structural analogs, though comprehensive studies are still ongoing. This aspect is particularly relevant given increasing regulatory focus on chemical sustainability in the EU and North American markets.

Future research directions likely include exploration of the compound's supramolecular chemistry potential and its utility in metal-organic frameworks (MOFs). The combination of hydrophobic (cycloheptyl) and hydrophilic (hydroxymethyl) regions creates interesting possibilities for molecular recognition applications. Additionally, the compound's potential as a flavor and fragrance intermediate warrants investigation, given the structural similarities to known musk compounds.

For researchers considering (4-cycloheptyloxan-4-yl)methanol in their work, key considerations include the choice of protecting groups for the alcohol functionality and optimization of reaction conditions to preserve the oxane ring integrity. Recent publications suggest that silyl ether protection works particularly well for subsequent transformations. The compound's growing importance is reflected in its inclusion in several commercial screening libraries for drug discovery programs.